4-(8-Phenyl-oct-3-ynyl)-1H-imidazole

• Molecular Formula: C17H20N2
• Molecular Weight: 252.35 g/mol
• IUPAC Name: 5-(8-phenyloct-3-ynyl)-1H-imidazole
• InChI: InChI=1S/C17H20N2/c1(2-4-9-13-17-14-18-15-19-17)3-6-10-16-11-7-5-8-12-16/h5,7-8,11-12,14-15H,1,3,6,9-10,13H2,(H,18,19)
• InChI Key: MSBRTBBFZFRZEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCCC#CCCC2=CN=CN2

Description

4-(8-Phenyl-oct-3-ynyl)-1H-imidazole is a nitrogen-containing heterocyclic compound characterized by an imidazole core substituted at the 4-position with an 8-phenyl-oct-3-ynyl chain. The 8-phenyl-oct-3-ynyl substituent introduces a long alkyne chain terminated by a phenyl group, enhancing lipophilicity and steric bulk. This structural motif is significant in medicinal chemistry, as imidazole derivatives are known for diverse biological activities, including enzyme inhibition and receptor modulation .

Comparison with Similar Compounds

Structural Analogues with Alkyne Chains

The compound belongs to a broader class of 4-alkyl/alkynyl-1H-imidazoles. Key structural analogs include:

• 4-(6-Cyclohexyl-hex-3-ynyl)-1H-imidazole : Features a cyclohexyl group instead of phenyl, reducing aromaticity but increasing conformational flexibility .
• 4-(7-Methyl-oct-3-ynyl)-1H-imidazole : A branched methyl group on the alkyne chain, which may alter solubility and metabolic stability .

Table 1: Structural and Physicochemical Comparison

Compound	Substituent	Molecular Weight (g/mol)	LogP*	Key Features
4-(8-Phenyl-oct-3-ynyl)-1H-imidazole	8-Phenyl-oct-3-ynyl	~285.4	~4.2	High lipophilicity, aromatic terminus
4-Phenyl-1H-imidazole	Phenyl	144.17	~2.1	Simpler structure, lower steric bulk
SB 203580 (4-(4-Fluorophenyl)-2-(4-methylsulfinylphenyl)-5-(4-pyridyl)-1H-imidazole)	Multiple aromatic substituents	377.44	~3.8	Kinase inhibitor (p38 MAPK)

*LogP values estimated via computational tools.

Pharmacological and Functional Comparisons

• Antifungal Activity : Analogues like 4-(2,5-dichlorothiophen-3-yl)-1,3-dithiolan-2-ylidene)methyl)-1H-imidazole (8a,b) inhibit fungal 14-α demethylase, a key enzyme in ergosterol biosynthesis. The target compound’s long alkyne chain may enhance membrane penetration but lacks the dichlorothiophene moiety critical for antifungal efficacy .
• Kinase Inhibition : SB 203580 and SB 202190 (4-(4-fluorophenyl)-2-(4-hydroxyphenyl)-5-(4-pyridyl)-1H-imidazole) are potent p38 MAPK inhibitors. Their pyridyl and sulfinyl groups enable specific kinase binding, whereas 4-(8-Phenyl-oct-3-ynyl)-1H-imidazole’s aliphatic chain may limit such interactions .
• Sedative Applications: Dexmedetomidine (4-[1-(2,3-dimethylphenyl)ethyl]-1H-imidazole) demonstrates α₂-adrenoreceptor agonism. The target compound’s bulky substituent likely reduces CNS penetration compared to dexmedetomidine’s compact structure .